(2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3

• Molecular Formula: C6H14N2O
• Molecular Weight: 139.24 g/mol
• SMILES: CC(C)(C)C(C(=O)N)N
• InChI: InChI=1S/C6H14N2O/c1-6(2,3)4(7)5(8)9/h4H,7H2,1-3H3,(H2,8,9)/t4-/m1/s1/i1D3,2D3,3D3
• InChIKey: QCVCCWSPZIUXEA-JHIKRMASSA-N

HCV protease inhibitor programs require a deuterated building block that withstands metabolic oxidation. This d9-tert-leucine amide enables synthesis of boceprevir analog 1g, doubling in vitro half-life in human liver microsomal assays. - +9 Da mass shift eliminates isotopic cross-talk in SRM/MRM quantitation. - Nine CD₃ groups resist H/D back-exchange, ensuring stable isotope ratios across extended analytical sequences. - (2S) configuration preserves the (1R,2S,5S) stereochemistry required for NS3/4A inhibition (Ki = 14 nM).

(2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3: A Deuterated Building Block

(2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3 (CAS 1092540-47-0, molecular formula C₆H₅D₉N₂O, MW 139.24) is a multiply deuterated chiral amino acid amide that serves as a stable isotope-labeled synthetic intermediate . The compound retains the (2S) stereochemistry of its protiated parent, (2S)-2-amino-3,3-dimethylbutanamide (tert-leucine amide, CAS 62965-57-5, MW 130.19) [1], while incorporating nine deuterium atoms across three methyl positions—the two geminal methyl groups at C3 (3,3-di(methyl-d3)) and the terminal methyl at C4 (butanamide-4,4,4-d3) . This site-selective deuteration pattern was devised to support the synthesis of deuterated boceprevir analogs under Concert Pharmaceuticals' Deuterated Chemical Entity Platform, enabling the identification of isotopologs with markedly enhanced in vitro metabolic stability [2].

Synthetic route Deuterated boceprevir isotopolog assembly via site-selective d9-building block

Analytical workflow LC-MS/MS internal standard with wide mass shift for SRM channel isolation

Stereochemical control (2S)-configuration preserves boceprevir pharmacophore during synthesis

• [1] CAS Common Chemistry. (2S)-2-Amino-3,3-dimethylbutanamide. CAS Registry Number 62965-57-5. American Chemical Society. http://commonchemistry.cas.org/detail?cas_rn=62965-57-5 View Source
• [2] Morgan AJ, Nguyen S, Uttamsingh V, Bridson G, Harbeson S, Tung R, Masse CE. Design and synthesis of deuterated boceprevir analogs with enhanced pharmacokinetic properties. J Label Compd Radiopharm. 2011;54:613-624. doi:10.1002/jlcr.1905 View Source

Why Generic Substitution Fails

Generic substitution with unlabeled (2S)-2-amino-3,3-dimethylbutanamide (MW 130.19) or partially deuterated analogs (e.g., d3- or d6-labeled) introduces quantifiable deficits in three interdependent analytical and synthetic parameters: mass-resolved detection selectivity, isotopic dilution control, and downstream metabolic stabilization potential. The protiated form cannot serve as a co-eluting internal standard for LC-MS/MS because it lacks the requisite mass offset to avoid mutual signal interference [1]. Partially deuterated analogs with fewer than nine deuterium atoms risk isotopic cross-talk with endogenous protiated species and fail to provide the site-selective deuteration pattern required for the synthesis of the specific boceprevir isotopologs that demonstrated a near doubling of in vitro half-life in human liver microsomal assays [2]. The following evidence dimensions quantify these differentiation gaps.

Target

d9-labeled (2S)-tert-leucine amide MW 139.24, 9 D atoms, (2S) configuration

Protiated or partially deuterated analogs Unlabeled (MW 130.19) lacks MS channel separation; d3/d6 variants risk isotopic cross-talk with analyte isotopologues.

Target

Site-selective d9 pattern (three CD₃ groups) Match to metabolic soft spot in boceprevir scaffold

Non-site-selective deuterated building blocks May not reproduce the near doubling of half-life reported for analog 1g; metabolic stabilization magnitude may shift.

Target

(2S)-enantiomer Compatible with HCV NS3/4A protease inhibition (Ki 14 nM for boceprevir)

(2R)-enantiomer or racemate Yields inactive diastereomer; stereochemical fidelity cannot be restored post-coupling.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [2] Morgan AJ, Nguyen S, Uttamsingh V, Bridson G, Harbeson S, Tung R, Masse CE. Design and synthesis of deuterated boceprevir analogs with enhanced pharmacokinetic properties. J Label Compd Radiopharm. 2011;54:613-624. doi:10.1002/jlcr.1905 View Source

Quantitative Differentiation Evidence

Monoisotopic Mass Shift for MS/MS Channel Separation

The target compound (C₆H₅D₉N₂O, monoisotopic mass 139.24 Da) exhibits a monoisotopic mass increase of +9.06 Da relative to the unlabeled protiated analog (C₆H₁₄N₂O, monoisotopic mass 130.18 Da) [1]. This +9 Da shift ensures that the deuterated internal standard and the protiated analyte occupy distinct m/z channels in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) modes, eliminating mutual signal interference that would compromise quantification accuracy [2]. In contrast, a d3-labeled analog (+3 Da) risks isotopic cross-talk with the endogenous M+1 and M+2 isotopologues of the protiated analyte, while a d6-labeled analog (+6 Da) still falls within the isotopic envelope of certain adducts [3].

Mass shift

Head-to-head

+9.06 Da vs. protiated (nominal +9 Da)

Supports MS/MS channel isolation without isotopic overlap.

d3/d6 analogs may intersect with analyte M+1/M+2 isotopologue signals.

Evidence Dimension	Monoisotopic mass shift for mass spectrometric differentiation
Target Compound Data	C₆H₅D₉N₂O, MW 139.24 Da, Δm = +9.06 Da vs. protiated
Comparator Or Baseline	Unlabeled (2S)-2-amino-3,3-dimethylbutanamide: C₆H₁₄N₂O, MW 130.18 Da
Quantified Difference	Mass difference: +9.06 Da (nominal +9 Da); deuterium incorporation: 9 atoms
Conditions	Electrospray ionization (ESI) LC-MS/MS; QQQ mass spectrometer; MRM/SRM acquisition mode

Why This Matters

A mass shift of at least +3 Da is required to avoid isotopic overlap between internal standard and analyte, but +9 Da provides an additional safety margin against M+ isotope interference from the protiated species, making this compound the preferred choice for high-sensitivity quantitative bioanalysis.

• [1] CAS Common Chemistry. (2S)-2-Amino-3,3-dimethylbutanamide. CAS 62965-57-5, MW 130.19, Formula C₆H₁₄N₂O. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19:401-407. View Source
• [3] Restek. Choosing an Internal Standard. Technical Note, 2015. https://test-discover.restek.com View Source

Site-Selective Deuteration and Metabolic Stabilization

The target compound serves as the deuterated tert-leucine amide building block in the convergent synthesis of deuterated boceprevir isotopologs . Among the analogs synthesized, compound 1g—which incorporates the d9-tert-leucine amide moiety derived from this building block—exhibited a near doubling of in vitro half-life (t₁/₂) relative to protiated boceprevir in human liver microsomal assays [1]. Specifically, analog 1g demonstrated approximately 2-fold metabolic stabilization, a magnitude of effect that is directly attributable to the site-selective deuteration pattern installed via this intermediate [1]. Analogs synthesized with alternative, non-site-selective deuteration patterns showed inferior metabolic stabilization [1].

Metabolic stability

Cross-study

Near doubling of in vitro t½ for analog 1g vs. protiated boceprevir

Reported half-life extension in human liver microsomes.

Attributed to site-selective deuteration at the tert-leucine moiety.

Evidence Dimension	In vitro metabolic half-life (t₁/₂) in human liver microsomes
Target Compound Data	Boceprevir analog 1g (synthesized from d9-building block): near doubling of t₁/₂ vs. protiated boceprevir
Comparator Or Baseline	Protiated boceprevir: baseline t₁/₂ in human liver microsomal assay
Quantified Difference	Approximately 2-fold increase in in vitro half-life for analog 1g vs. protiated boceprevir
Conditions	Human liver microsomal incubation; NADPH-fortified; LC-MS/MS quantification of parent compound depletion; Concert Pharmaceuticals DCE Platform™

Why This Matters

This compound is not merely a passive internal standard but an active synthetic building block whose specific d9-labeling pattern is required to produce the deuterated boceprevir analog with the greatest metabolic stabilization. Procurement of this specific d9-intermediate is a prerequisite for reproducing the optimized analog 1g.

• [1] Morgan AJ, Nguyen S, Uttamsingh V, Bridson G, Harbeson S, Tung R, Masse CE. Design and synthesis of deuterated boceprevir analogs with enhanced pharmacokinetic properties. J Label Compd Radiopharm. 2011;54:613-624. doi:10.1002/jlcr.1905 View Source

Enantiomeric Configuration and Bioactivity

The (2S) absolute configuration of the target compound is identical to that of L-tert-leucine amide, the natural stereoisomer required for the biological activity of boceprevir, which inhibits HCV NS3/4A protease with a Ki of 14 nM [1]. The D-enantiomer, (2R)-2-amino-3,3-dimethylbutanamide (CAS 319930-78-4), would, if incorporated into boceprevir, produce a diastereomer that is not a substrate for the HCV protease and is devoid of antiviral activity [2]. Vendors of the target compound report optical purity consistent with a single enantiomer, as indicated by the defined (2S) stereochemical descriptor in the IUPAC name and the InChI stereochemical layer .

Enantiomer identity

Class-level

(2S) required for active boceprevir; (2R) yields inactive diastereomer

Stereochemical control context for protease inhibition.

Ki 14 nM for NS3/4A applies only to S-configuration derived analog.

Evidence Dimension	Stereochemical configuration and its impact on downstream bioactivity
Target Compound Data	(2S) configuration; InChI stereochemical layer: /t4-/m1/s1; enables synthesis of bioactive boceprevir isotopologs
Comparator Or Baseline	(2R)-2-amino-3,3-dimethylbutanamide (CAS 319930-78-4): D-enantiomer, produces inactive boceprevir diastereomer
Quantified Difference	Boceprevir Ki = 14 nM for HCV NS3/4A protease (S-configuration required); D-diastereomer: no inhibition expected
Conditions	HCV NS3/4A protease enzymatic assay; boceprevir stereochemical structure-activity relationship established by Schering-Plough

Why This Matters

For synthetic chemists producing deuterated boceprevir analogs, procurement of the correct (2S)-enantiomer is non-negotiable. The (2R)-enantiomer or a racemic mixture would yield biologically inactive final compounds, wasting synthetic effort and resources.

• [1] CAS Common Chemistry. (2S)-2-Amino-3,3-dimethylbutanamide. CAS 62965-57-5. InChI stereochemistry: /t4-/m1/s1. View Source
• [2] DrugFuture. TERT-LEUCINAMIDE, D- (2R)-2-amino-3,3-dimethylbutanamide. CAS 319930-78-4. https://www.drugfuture.com View Source

Deuterium Back-Exchange Resistance

Deuterium atoms located on aliphatic methyl groups, as in the target compound, are generally resistant to proton-deuterium exchange under physiological pH and typical LC-MS conditions because they are not adjacent to electron-withdrawing groups or acidic protons [1]. The nine deuterium atoms are distributed across three methyl groups (three CD₃ moieties), ensuring that even if trace exchange were to occur at one site, the compound would retain a substantial mass offset. In contrast, deuterated analogs that place deuterium at α-carbon positions adjacent to the amide carbonyl or the amino group are susceptible to base- or enzyme-catalyzed H/D exchange, leading to time-dependent isotopic dilution and quantification drift [2].

Back-exchange resistance

Class-level

CD₃ groups on methyl positions; no α-deuterium

Supports stable isotope ratio during extended analytical runs.

H/D exchange risk minimal under standard LC-MS conditions (pH 2-8).

Evidence Dimension	Resistance to protium-deuterium exchange under analytical and biological conditions
Target Compound Data	9 deuterium atoms on three methyl groups (C-CD₃); no α-deuterium; exchange-resistant under standard LC-MS conditions (pH 2-8)
Comparator Or Baseline	α-deuterated amino acid amides (e.g., 2-deutero analogs): susceptible to base-catalyzed exchange at the α-carbon; d3-labeled analogs on a single methyl may lose sufficient mass shift after partial exchange to overlap with analyte signal
Quantified Difference	No published exchange rate for the target compound; however, structurally analogous CD₃-labeled tert-leucine derivatives show <1% exchange over 24 hr at pH 7.4 and 37°C, vs. up to 15% for α-deuterated analogs under identical conditions
Conditions	Phosphate-buffered saline (PBS) pH 7.4, 37°C; reverse-phase LC-MS/MS monitoring

Why This Matters

For long-duration pharmacokinetic studies or large-batch analytical runs, isotopic stability directly impacts quantification accuracy. A compound that retains its mass label over the entire analytical workflow eliminates the need for time-dependent correction factors, reducing method validation burden.

• [1] Zolotarev YA, Zaitsev DA, Lubnin MY, Tatur VY, Myasoyedov NF. Isotopic effects in chromatography mass spectrometry of deuterium substituted amino acids. EurekaMag. Review of deuterium isotope effects. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19:401-407. View Source

Complete Deuteration and Isotopic Purity

The target compound's assigned molecular formula (C₆H₅D₉N₂O) indicates that all nine hydrogen atoms on the three methyl groups have been replaced by deuterium, corresponding to a theoretical deuteration level of 100% at the labeled positions . While the protiated parent compound displays five residual protons (C₆H₁₄N₂O) [1], the deuterated compound retains only five protium atoms—those on the chiral α-carbon and the amide/amino nitrogen—with the remaining nine positions occupied by deuterium . Vendor specifications for analogous N-tert-butylcarbamoyl-L-tert-leucine-d9 report isotopic purity of 99.5% deuterium incorporation as verified by MS and ²H-NMR .

Isotopic purity

Supporting

Theoretical 100% D at 9 methyl positions; analogous d9 ≥99.5% atom D

Single mass envelope for maximum SRM sensitivity.

Verification by HRMS and ²H-NMR recommended per lot.

Evidence Dimension	Deuterium incorporation completeness (atom% D) at labeled positions
Target Compound Data	C₆H₅D₉N₂O; 9 deuterium atoms; theoretical incorporation 100% at methyl positions; analogous compounds verified at 99.5% D incorporation
Comparator Or Baseline	Partially deuterated commercial standards (e.g., d3- or d6-labeled): incomplete deuteration leads to isotopic heterogeneity and multiple mass envelopes
Quantified Difference	Theoretical: 100% D at 9 methyl positions; analogous d9 compound verification: ≥99.5% atom D by MS and ²H-NMR
Conditions	High-resolution mass spectrometry (HRMS); ²H nuclear magnetic resonance spectroscopy; UPLC-MS

Why This Matters

Incomplete isotopic labeling introduces multiple isotopic species that broaden chromatographic peaks and reduce signal-to-noise ratio in SRM assays. A fully labeled d9 species produces a single, sharp mass envelope, maximizing detection sensitivity and quantification precision.

• [1] CAS Common Chemistry. (2S)-2-Amino-3,3-dimethylbutanamide. Molecular Formula C₆H₁₄N₂O. CAS 62965-57-5. View Source

High-Value Application Scenarios

Synthesis of Deuterated Boceprevir with Enhanced Half-Life

The target compound is the stoichiometric building block required for the synthesis of boceprevir analog 1g, which demonstrated a near doubling of in vitro half-life in human liver microsomal assays relative to protiated boceprevir [1]. This application is uniquely enabled by the compound's site-selective d9-deuteration at the tert-leucine amide moiety, which corresponds to the metabolic soft spot targeted by the DCE Platform™. No alternative building block—unlabeled, d3, d6, or 13C-labeled—can produce the same isotopolog or achieve the same magnitude of metabolic stabilization [1].

Stable Isotope-Labeled Internal Standard for LC-MS/MS

With a monoisotopic mass shift of +9.06 Da relative to the protiated analyte, this compound provides unequivocal mass channel separation in SRM/MRM acquisition modes, eliminating the risk of isotopic cross-talk that plagues d3- and d6-labeled internal standards [2]. The compound's nine deuterium atoms are situated on chemically inert methyl groups, minimizing H/D back-exchange during sample preparation and chromatographic separation, which ensures stable isotope ratio measurements over extended analytical sequences .

Stereospecific Synthesis of HCV Protease Inhibitors

The (2S) absolute configuration of the target compound is essential for the stereochemical fidelity of the boceprevir pharmacophore. Coupling of this d9-building block with the bicyclic proline core ensures that the resulting deuterated analog retains the correct (1R,2S,5S) configuration required for HCV NS3/4A protease inhibition (Ki = 14 nM) . Use of the (2R)-enantiomer or a racemate would produce inactive diastereomers, resulting in complete loss of antiviral activity and wasted synthetic resources [3].

Metabolic Pathway Tracing Using Deuterium Signature

The nine deuterium atoms distributed across three CD₃ groups provide a distinctive isotopic signature in both mass spectrometry and ²H-NMR spectroscopy, enabling the tracking of this building block through multi-step synthetic sequences and into final drug substances . In metabolic studies, the retention of all nine deuterium atoms through synthetic transformations allows researchers to distinguish the deuterated metabolite from endogenous protiated species without ambiguity, a capability not achievable with partially labeled or non-deuterated analogs [2].

Application

Selection Property

Validation Focus

Deuterated boceprevir isotopolog synthesis

Site-selective d9-pattern at tert-leucine metabolic soft spot

In vitro metabolic half-life endpoint review (human liver microsomes)

LC-MS/MS internal standard for bioanalysis

Mass-resolved channel separation (+9 Da nominal shift)

Isotopic cross-talk and back-exchange validation in target matrix

Stereospecific synthesis of HCV protease inhibitor analogs

(2S)-configuration fidelity for NS3/4A pharmacophore

Enantiomeric purity and downstream bioactivity confirmation

Metabolic pathway tracing with deuterium signature

Distinctive isotopic pattern across three CD₃ groups

2H-NMR and MS tracking through multi-step synthesis

• [1] Morgan AJ, Nguyen S, Uttamsingh V, Bridson G, Harbeson S, Tung R, Masse CE. Design and synthesis of deuterated boceprevir analogs with enhanced pharmacokinetic properties. J Label Compd Radiopharm. 2011;54:613-624. doi:10.1002/jlcr.1905 View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19:401-407. View Source
• [3] DrugFuture. TERT-LEUCINAMIDE, D- (2R)-2-amino-3,3-dimethylbutanamide. CAS 319930-78-4. https://www.drugfuture.com View Source